Cas no 1291486-31-1 (3-Cyano-2,4-dinitrobenzoic acid)

• Product Name: 3-Cyano-2,4-dinitrobenzoic acid
• CAS No: 1291486-31-1
• MF: C₈H₃N₃O₆
• MW: 237.125921487808
• MDL: MFCD19103271
• CID: 4693076
• Update Time: 2023-08-15

3-Cyano-2,4-dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyano-2,4-dinitrobenzoic acid
• 3-Cyano-2,4-dinitrobenzoic acid

• MDL： MFCD19103271
• Inchi： 1S/C8H3N3O6/c9-3-5-6(10(14)15)2-1-4(8(12)13)7(5)11(16)17/h1-2H,(H,12,13)
• InChI Key： PAQNTWFJEWOKAE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C#N)C=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 402
• XLogP3: 0.8
• Topological Polar Surface Area: 153